Cas no 51555-87-4 (THIODIGALACTOSIDE)
THIODIGALACTOSIDE Chemical and Physical Properties
Names and Identifiers
-
- THIODIGALACTOSIDE
- D-GALACTOPYRANOSYL-B-D-THIOGALACTOPYRANOSIDE
- β-D-Galactopyranosyl 1-thio-β-D-galactopyranoside
- D-Galactopyranosyl-β-D-thiogalactopyranoside
- D-Galactopyranosylthio-β-D-galactopyranoside
- TDG
- starbld0016696
- thiodigalactoside, (beta-D-galactopyranosyl)-isomer
- 1lt5
- (2R,3R,4S,5R,6S)-2-(HYDROXYMETHYL)-6-{[(2S,3R,4S,5R,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]SULFANYL}OXANE-3,4,5-TRIOL
- BDBM50077225
- GBTGP
- (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-(((2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)sulfanyl)oxane-3,4,5-triol
- 3oyw
- AKOS037645087
- (2R,2'R,3R,3'R,4S,4'S,5R,5'R,6S,6'S)-6,6'-Thiobis(2-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol)
- Galactopyranosyl-1-thiogalactopyranoside
- SCHEMBL5520730
- DB04396
- Tdg cpd
- HY-130208
- 4jc1
- 80441-61-8
- NS00070894
- Galactopyranosyl 1-thio-beta-D-galactopyranoside
- 51555-87-4
- CHEMBL52011
- beta-d-galactopyranosyl 1-thio-beta-d-galactopyranoside
- (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]sulfanyloxane-3,4,5-triol
- AS-56930
- thiodigalactoside, (beta-D-Gal)-isomer
- CS-0105756
- (2R,3R,4S,5R)-2-(HYDROXYMETHYL)-6-{[(2S,3R,4S,5R,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]SULFANYL}OXANE-3,4,5-TRIOL
- G12152
- Galactosyl-beta-D-thiogalactosylpyranoside
- (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-{[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl]thio}tetrahydro-2H-pyran-3,4,5-triol
- beta-D-Galactopyranoside, D-galactosyl 1-thio-
- Galsgal
- (2R,3R,4S,5R)-2-(Hydroxymethyl)-6-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]sulfanyloxane-3,4,5-triol
- Galactosyl-1-thio-beta-D-galactopyranoside
-
- MDL: MFCD00057491
- Inchi: 1S/C12H22O10S/c13-1-3-5(15)7(17)9(19)11(21-3)23-12-10(20)8(18)6(16)4(2-14)22-12/h3-20H,1-2H2/t3-,4-,5+,6+,7+,8+,9-,10-,11+,12+/m1/s1
- InChI Key: SYKYBMOFPMXDRQ-ZFDCCPEWSA-N
- SMILES: S([C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O
Computed Properties
- Exact Mass: 358.09300
- Monoisotopic Mass: 358.09336807g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 353
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 10
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -3.4
- Topological Polar Surface Area: 206Ų
Experimental Properties
- PSA: 205.60000
- LogP: -4.68060
THIODIGALACTOSIDE Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Storage Condition:−20°C
THIODIGALACTOSIDE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemScence | CS-0105756-25mg |
Thiodigalactoside |
51555-87-4 | ≥99.0% | 25mg |
$195.0 | 2022-04-27 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA00776-25mg |
Thiodigalactoside |
51555-87-4 | 98% | 25mg |
¥678.0 | 2024-07-19 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T912402-50mg |
Thiodigalactoside |
51555-87-4 | 98% | 50mg |
¥1,428.00 | 2022-08-31 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74322-25mg |
Thiodigalactoside |
51555-87-4 | 98% | 25mg |
¥528.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74322-50mg |
Thiodigalactoside |
51555-87-4 | 98% | 50mg |
¥944.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74322-100mg |
Thiodigalactoside |
51555-87-4 | 98% | 100mg |
¥1383.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74322-250mg |
Thiodigalactoside |
51555-87-4 | 98% | 250mg |
¥1975.00 | 2022-04-26 | |
| TRC | T344595-25mg |
Thiodigalactoside |
51555-87-4 | 25mg |
$ 58.00 | 2023-09-05 | ||
| TRC | T344595-50mg |
Thiodigalactoside |
51555-87-4 | 50mg |
$ 81.00 | 2023-09-05 | ||
| TRC | T344595-100mg |
Thiodigalactoside |
51555-87-4 | 100mg |
$ 150.00 | 2023-09-05 |
THIODIGALACTOSIDE Suppliers
THIODIGALACTOSIDE Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
Additional information on THIODIGALACTOSIDE
Thiodigalactoside (CAS No. 51555-87-4): A Versatile Compound in Chemical and Biological Research
Thiodigalactoside (CAS No. 51555-87-4) is a unique compound that has garnered significant attention in the fields of chemistry and biology due to its diverse applications and intriguing properties. This disaccharide derivative, characterized by the presence of a sulfur atom in its structure, has been extensively studied for its potential roles in various biological processes and its utility in research and development.
The chemical structure of Thiodigalactoside is composed of two galactose units linked by a thioether bond, which imparts distinct chemical and biological properties compared to its natural counterparts. This structural feature has made it a valuable tool in the study of carbohydrate-protein interactions, glycosylation processes, and the development of novel therapeutic agents.
In recent years, significant advancements have been made in understanding the biological activities of Thiodigalactoside. One notable area of research is its role in modulating immune responses. Studies have shown that Thiodigalactoside can influence the activity of immune cells, particularly macrophages and dendritic cells, by interacting with specific carbohydrate-binding proteins known as lectins. This interaction can modulate cytokine production and cell signaling pathways, making Thiodigalactoside a potential candidate for developing immunomodulatory drugs.
Beyond its immunological applications, Thiodigalactoside has also been explored for its potential in cancer research. Several studies have demonstrated that this compound can inhibit the growth and metastasis of cancer cells by interfering with glycosylation processes that are crucial for tumor progression. For instance, a recent study published in the Journal of Medicinal Chemistry reported that Thiodigalactoside effectively reduced the expression of specific glycoproteins involved in cancer cell adhesion and migration, thereby suppressing tumor growth and metastasis.
In addition to its biological activities, Thiodigalactoside has found applications in analytical chemistry and biochemistry. Its unique chemical properties make it an excellent substrate for various enzymatic assays, particularly those involving glycosidases and glycosyltransferases. Researchers have utilized Thiodigalactoside to develop sensitive and selective methods for detecting these enzymes, which are essential for understanding carbohydrate metabolism and related diseases.
The synthesis of Thiodigalactoside has also been an area of active research. Several synthetic routes have been developed to produce this compound efficiently and cost-effectively. One such method involves the use of thioglycosides as precursors, which can be selectively deprotected to yield the desired disaccharide derivative. These synthetic advancements have facilitated the large-scale production of Thiodigalactoside, making it more accessible for both academic and industrial applications.
The potential therapeutic applications of Thiodigalactoside have led to increased interest from pharmaceutical companies. Clinical trials are currently underway to evaluate its efficacy in treating various conditions, including autoimmune disorders and certain types of cancer. Preliminary results from these trials have shown promising outcomes, suggesting that Thiodigalactoside could become a valuable addition to the arsenal of therapeutic agents available to clinicians.
In conclusion, Thiodigalactoside (CAS No. 51555-87-4) is a multifaceted compound with a wide range of applications in chemical and biological research. Its unique chemical structure and biological activities make it an important tool for advancing our understanding of carbohydrate biology and developing novel therapeutic strategies. As research continues to uncover new insights into the properties and potential uses of this compound, it is likely that its importance will only continue to grow in the coming years.
51555-87-4 (THIODIGALACTOSIDE) Related Products
- 7473-36-1(Ethyl b-Thioglucopyranoside)
- 169333-09-9(b-D-Galactopyranoside, dodecyl1-thio-)
- 30760-09-9(Methyl b-D-thioglucopyranoside)
- 115678-08-5(a-L-Mannopyranoside, methyl6-deoxy-1-thio-)
- 56245-60-4(Ethyl b-D-Thiogalactopyranoside)
- 148466-41-5(Protein (Escherichiacoli clone pRAB15 gene rol) (9CI))
- 114853-38-2(b-L-Galactopyranoside, methyl6-deoxy-1-thio-)
- 85618-21-9(Octyl β-D-thioglucopyranoside)
- 98854-15-0(Nonyl b-D-thioglucopyranoside)
- 108392-13-8(Thiodiglucoside)